N-(4-bromo-2-fluorophenyl)-2-methoxybenzamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H11BrFNO2/c1-19-13-5-3-2-4-10(13)14(18)17-12-7-6-9(15)8-11(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: YSGDYHBVXLMUHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)Br)F
• Molecular Formula: C14H11BrFNO2
• Molecular Weight: 324.14 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-methoxybenzamide is a chemical compound that has been studied for its potential in various scientific applications. While specific studies directly on this compound are limited, research on similar compounds provides insights into its possible characteristics and reactions.

Synthesis Analysis

The synthesis of related benzamide compounds typically involves acylation reactions or condensation processes. For example, the preparation of similar compounds has been achieved through the acylation reaction of aminophenol and methoxybenzoylchloride in suitable solvents, characterized by NMR and elemental analysis (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be elucidated using techniques such as single-crystal X-ray diffraction. These analyses often reveal the influence of intermolecular interactions on the molecular geometry, including bond lengths, angles, and dihedral angles (Yasuoka et al., 1969).

Chemical Reactions and Properties

Benzamide compounds can participate in various chemical reactions, including condensation processes to form different structures. These reactions can be influenced by factors such as the presence of substituents on the benzene ring and the type of functional groups involved (Subashini et al., 2021).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as melting points and solubility, can be determined through experimental studies. These properties are crucial for understanding the behavior of the compound under different conditions and for its application in various fields (He et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, can be inferred from the functional groups present in the compound and its structural configuration. Studies on similar compounds show how substituents like bromo, fluoro, and methoxy groups can affect these properties (Moreno-Fuquen et al., 2022).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Benzamide derivatives are found in a variety of pharmaceutical drugs with different targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized for potential use in pharmaceutical drugs.